4-{[Cyclopropyl(ethyl)amino]methyl}benzoic acid hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-{[Cyclopropyl(ethyl)amino]methyl}benzoic acid hydrochloride is unique and contributes to its diverse applications. The InChI code for this compound is1S/C13H19NO2.ClH/c1-3-9-14 (4-2)10-11-5-7-12 (8-6-11)13 (15)16;/h5-8H,3-4,9-10H2,1-2H3, (H,15,16);1H
. Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 257.76 . It is typically stored at room temperature and is available in powder form .Scientific Research Applications
Environmental Exposure and Human Metabolism
Metabolism and Excretion of UV Filters
One study focused on the human metabolism and urinary excretion kinetics of Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate, a UV filter known as Uvinul A plus®. This research investigated the metabolic pathways and excretion patterns in humans following oral and dermal dosages, identifying major urinary metabolites and providing insights into systemic exposure levels. Although this study does not directly involve "4-{[Cyclopropyl(ethyl)amino]methyl}benzoic acid hydrochloride," it illustrates how similar compounds, especially those used in sunscreens and cosmetics, are metabolized and excreted in humans, highlighting the relevance of understanding the toxicokinetics of such compounds (Stoeckelhuber et al., 2020).
Health and Environmental Impacts
Allergic Reactions to Local Anesthetics
Research into allergic contact dermatitis from ethyl chloride and benzocaine shows how individuals can develop hypersensitivity reactions to local anesthetics, which are chemically related to benzoic acid derivatives. Although not directly related to "this compound," these findings underscore the importance of assessing potential allergic reactions to chemical compounds used in medical contexts (J. A. Carazo et al., 2009).
Toxicological Aspects
Exposure to Environmental Phenols and Parabens
A study on the occurrence of parabens and their metabolites in Chinese university students provides insight into human exposure to chemical compounds widely used in consumer products. It evaluated the urinary and blood levels of parabens, assessing gender-related differences and estimating daily intakes. Such research highlights the growing concern over the environmental and health impacts of synthetic chemicals, including those related to benzoic acid derivatives, and underscores the need for monitoring exposure levels (Hua Zhang et al., 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
Similar compounds have been known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
For instance, some compounds can promote membrane trafficking of certain proteins .
Result of Action
Similar compounds have been reported to have various effects, such as promoting membrane trafficking of certain proteins .
Action Environment
The action, efficacy, and stability of 4-{[Cyclopropyl(ethyl)amino]methyl}benzoic acid hydrochloride can be influenced by various environmental factors. These factors can include temperature, pH, presence of other compounds, and more . .
Properties
IUPAC Name |
4-[[cyclopropyl(ethyl)amino]methyl]benzoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2.ClH/c1-2-14(12-7-8-12)9-10-3-5-11(6-4-10)13(15)16;/h3-6,12H,2,7-9H2,1H3,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMVLJHLOUHABFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(C=C1)C(=O)O)C2CC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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